Cas no 2171756-55-9 (3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171756-55-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6069575
• PubChem ID: 165558749
• Update Time: 2025-05-24

3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[3-(cyclopropylmethoxy)propyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171756-55-9
• EN300-1506670

• Inchi： 1S/C26H30N2O6/c29-24(30)14-23(25(31)27-12-5-13-33-15-17-10-11-17)28-26(32)34-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22-23H,5,10-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： AQLFQJIZENCBKN-UHFFFAOYSA-N
• SMILES： O(CCCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171756-55-9)

3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171756-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropylmethoxy substituent and a 9H-fluoren-9-yl)methoxycarbonylamino group. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in medicinal chemistry.

The cyclopropylmethoxy moiety is particularly noteworthy due to its ability to influence the electronic and steric environment of the molecule. This group is often incorporated into drug candidates because it can enhance binding affinity to biological targets by introducing specific interactions such as hydrogen bonding or hydrophobic effects. In contrast, the 9H-fluoren-9-yl)methoxycarbonylamino part of the molecule adds a layer of complexity that can be exploited for modulating metabolic stability and pharmacokinetic profiles. The presence of these functional groups makes this compound a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding the synthesis and characterization of molecules with fluorenyl-based moieties. The fluorenyl group, known for its rigidity and electronic properties, has been extensively studied for its potential in enhancing the pharmacological activity of small molecules. Specifically, the 9H-fluoren-9-yl)methoxycarbonylamino group can serve as a protecting group for amino functions, allowing for controlled release or activation under specific biological conditions. This feature is particularly valuable in drug design, where temporal and spatial control over bioactivity is crucial.

The carbamoyl functionalities present in this compound also play a critical role in its chemical behavior. Carbamoyl groups are known to participate in various biochemical reactions, including amide bond formation, which is fundamental to protein synthesis and drug metabolism. The presence of multiple carbamoyl groups in this molecule suggests that it may exhibit a high degree of reactivity, making it a versatile intermediate in synthetic chemistry. Furthermore, the propyl chain extending from the carbamoyl group introduces flexibility into the molecular structure, which can be tailored to optimize interactions with biological targets.

From a synthetic perspective, 3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents an excellent scaffold for exploring new synthetic pathways. The combination of cyclopropyl and fluorenyl moieties provides a rich palette of chemical transformations that can be leveraged to create derivatives with enhanced pharmacological properties. For instance, modifications to the fluorenyl group could lead to improved solubility or bioavailability, while alterations to the cyclopropylmethoxy moiety might affect receptor binding affinity.

The potential applications of this compound are vast and span across multiple therapeutic areas. Given its structural complexity and functional diversity, it could be explored as a precursor for kinase inhibitors, protease inhibitors, or even as a component in gene therapy strategies. The ability to fine-tune its chemical properties makes it an attractive candidate for customizing drug candidates to target specific diseases or biological pathways.

In conclusion, 3-{3-(cyclopropylmethoxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171756-55-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopropylmethoxy and 9H-fluoren-9-yl)methoxycarbonylamino groups, offer diverse opportunities for modulating its pharmacological activity. As research in medicinal chemistry continues to advance, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutic agents.